1-(4-Chlorophenyl)sulfonyl-2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazole

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazole
• InChI: InChI=1S/C16H14ClFN2O2S2/c17-13-3-7-15(8-4-13)24(21,22)20-10-9-19-16(20)23-11-12-1-5-14(18)6-2-12/h1-8H,9-11H2
• InChI Key: FQTHKPIXTOWAOB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H14ClFN2O2S2
• Molecular Weight: 384.9 g/mol

Description

The compound “1-(4-Chlorophenyl)sulfonyl-2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazole” is a complex organic molecule. It contains several functional groups, including a sulfonyl group (-SO2-), a methylsulfanyl group (-SCH3), and an imidazole ring. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the appropriate precursors for the phenyl, sulfonyl, methylsulfanyl, and imidazole groups. The exact synthesis pathway would depend on the specific reactions used to introduce and connect these functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the sulfonyl and methylsulfanyl groups could potentially influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. The sulfonyl and methylsulfanyl groups, for example, are known to participate in various types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be influenced by its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would involve how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for causing adverse health effects.

Future Directions

The future research directions for this compound could involve further studies to fully understand its properties, potential uses, and safety considerations.